![molecular formula C22H25N3OS B216208 N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide](/img/structure/B216208.png)
N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide
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Overview
Description
N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide, also known as DPTT, is a compound that has been extensively researched due to its potential applications in the field of medicine. DPTT is a synthetic compound that was first synthesized in the 1970s and has since been studied for its potential therapeutic properties.
Mechanism of Action
The mechanism of action of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide is not fully understood, but it is believed to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are involved in inflammation and pain, and inhibition of COX-2 can reduce inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to have anti-inflammatory and analgesic effects in animal models. It has also been found to inhibit the growth of cancer cells and induce apoptosis. This compound has been shown to have a low toxicity profile, making it a safe compound for use in research.
Advantages and Limitations for Lab Experiments
One advantage of using N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide in lab experiments is its low toxicity profile. This makes it a safe compound to use in research. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide. One area of research could focus on the development of more efficient synthesis methods for this compound. Another area of research could focus on the development of new analogs of this compound with improved properties. Additionally, further studies could be conducted to investigate the potential therapeutic applications of this compound in the treatment of cancer and other diseases.
Synthesis Methods
The synthesis of N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide involves the reaction of 2,2-dimethylpropylamine with 2-bromo-1,3,4-thiadiazole, followed by the reaction of the resulting intermediate with 3,3-diphenylpropanoyl chloride. The final product is obtained after purification through recrystallization.
Scientific Research Applications
N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has been studied extensively for its potential applications in the field of medicine. It has been found to have anti-inflammatory, analgesic, and anti-cancer properties. Studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis, making it a potential candidate for cancer therapy.
properties
Molecular Formula |
C22H25N3OS |
---|---|
Molecular Weight |
379.5 g/mol |
IUPAC Name |
N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide |
InChI |
InChI=1S/C22H25N3OS/c1-22(2,3)15-20-24-25-21(27-20)23-19(26)14-18(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,18H,14-15H2,1-3H3,(H,23,25,26) |
InChI Key |
TWAISENNECLODI-UHFFFAOYSA-N |
SMILES |
CC(C)(C)CC1=NN=C(S1)NC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3 |
Canonical SMILES |
CC(C)(C)CC1=NN=C(S1)NC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3 |
Origin of Product |
United States |
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